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For Researchers, Scientists, and Drug Development Professionals

Abstract
Sodium Lauroyl Lactylate (SLL) is a versatile and naturally derived anionic surfactant and

emulsifier extensively utilized in the cosmetic, pharmaceutical, and food industries. Formed

from the esterification of lauric acid with the sodium salt of lactic acid, SLL exhibits a unique

combination of properties including effective emulsification, mild detergency, significant

moisturizing capabilities, and antimicrobial activity.[1][2] This technical guide provides a

comprehensive overview of the core physicochemical properties of Sodium Lauroyl Lactylate,

detailed experimental protocols for their determination, and an exploration of its mechanisms of

action, particularly in relation to its interaction with biological membranes and the skin barrier.

This document is intended to serve as a critical resource for researchers, scientists, and

professionals engaged in formulation and drug development.

Core Physicochemical Properties
The functional efficacy of Sodium Lauroyl Lactylate in various applications is dictated by its

distinct physicochemical characteristics. These properties are summarized below.

Table 1: General Physicochemical Properties of Sodium
Lauroyl Lactylate
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Property Value Source(s)

INCI Name Sodium Lauroyl Lactylate [2]

CAS Number 13557-75-0 [2]

Molecular Formula C₁₈H₃₁NaO₆ [2]

Molecular Weight 366.4 g/mol [3]

Appearance
White to off-white waxy

solid/powder
[2]

pH (10% Aqueous Solution) 5.0 - 6.5 [4]

Table 2: Quantitative Physicochemical Parameters of
Sodium Lauroyl Lactylate

Parameter Value/Range Source(s)

Melting Point 55 - 59 °C [5]

Boiling Point 460.3 °C (estimated) [6]

Solubility
Partially soluble/dispersible in

water; highly soluble in oils
[5][7]

Specific Gravity (at 25°C) 1.05 – 1.15 [4]

HLB Value 14.4 (Calculated) [4]

Acid Value (mg KOH/g) 60 - 110 [4]

Saponification Value (mg

KOH/g)
260 - 320 [4]

Critical Micelle Concentration

(CMC)
~2 mM [8]

Detailed Physicochemical Analysis
Amphiphilic Nature and Surfactant Activity
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Sodium Lauroyl Lactylate is an amphiphilic molecule, possessing a lipophilic (oil-loving)

lauroyl tail and a hydrophilic (water-loving) lactylate headgroup. This dual nature allows it to

position itself at oil-water interfaces, reducing the interfacial tension between the two phases.

This is the fundamental principle behind its function as a surfactant and emulsifier, enabling the

stable mixing of oil and water-based ingredients into a homogenous emulsion.[1][9]

The diagram below illustrates the orientation of SLL molecules at an oil-water interface, forming

a stable emulsion.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12729394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stratum Corneum

Effects on Skin Barrier

Corneocytes

Enhanced Moisturization
(Reduced TEWL)

Water Retention

Lipid Matrix
(Ceramides, Cholesterol, Fatty Acids)

Lipid Barrier
Reinforcement

Natural Moisturizing
Factors (NMF)

Sodium Lauroyl
Lactylate (SLL)

Mild Cleansing Lauric Acid Integration

Acidic pH Maintenance

Lactic Acid Contribution

Microbiome Modulation
(Inhibits Pathogens)

Antimicrobial Action

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12729394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Concentrated
SLL Stock Solution

Create Serial Dilutions

Measure Surface Tension
of Each Dilution

Plot Surface Tension (γ)
vs. log(Concentration)

Identify Inflection Point

Determine CMC at
Intersection of Slopes

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12729394?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12729394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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